N-[(4-bromophenyl)(phenyl)methyl]-3-phenylpropanamide

• Molecular Formula: C22H20BrNO
• Molecular Weight: 394.3 g/mol
• IUPAC Name: N-[(4-bromophenyl)-phenylmethyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H20BrNO/c23-20-14-12-19(13-15-20)22(18-9-5-2-6-10-18)24-21(25)16-11-17-7-3-1-4-8-17/h1-10,12-15,22H,11,16H2,(H,24,25)
• InChI Key: HZTXNXCOYSHHMA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC(=O)NC(C2=CC=CC=C2)C3=CC=C(C=C3)Br

Description

N-[(4-bromophenyl)(phenyl)methyl]-3-phenylpropanamide, commonly known as Brorphine, is a synthetic opioid that has gained attention in recent years due to its potential as a research chemical. Brorphine is a derivative of the opioid drug buprenorphine, which is used clinically to treat pain and opioid addiction. Brorphine has been found to have a higher affinity for the mu-opioid receptor than buprenorphine, which makes it a promising candidate for further research.

Mechanism of Action

Brorphine acts on the mu-opioid receptor in the brain, which is responsible for the regulation of pain, reward, and addiction. When Brorphine binds to the mu-opioid receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the reward pathway in the brain is what gives opioids their addictive properties.
Biochemical and Physiological Effects:
Brorphine has been found to have similar effects to other opioids, including pain relief, sedation, and euphoria. However, due to its higher affinity for the mu-opioid receptor, Brorphine may have a more potent effect than other opioids. Brorphine has also been shown to have a longer half-life than other opioids, which may contribute to its potential as a medication for opioid addiction.

Advantages and Limitations for Lab Experiments

One advantage of Brorphine as a research chemical is its high affinity for the mu-opioid receptor, which makes it a useful tool for studying opioid receptors in the brain. However, the complexity and potential risks involved in the synthesis of Brorphine make it difficult to obtain and use in laboratory experiments. Additionally, the addictive properties of opioids make it important to use caution when handling and using Brorphine in laboratory settings.

Future Directions

There are several potential future directions for research involving Brorphine. One area of interest is the development of medications for opioid addiction using Brorphine or other derivatives of buprenorphine. Additionally, further research is needed to fully understand the mechanism of action of Brorphine and its potential for pain relief and addiction treatment. Finally, continued research is needed to identify the risks and limitations of using Brorphine as a research chemical and to develop safe handling and usage protocols.

Synthesis Methods

Brorphine can be synthesized through a multi-step process involving the reaction of several chemical reagents. The synthesis method involves the use of hazardous chemicals and requires expertise in organic chemistry. Due to the complexity and potential risks involved in the synthesis of Brorphine, it should only be attempted by trained professionals in a controlled laboratory setting.

Scientific Research Applications

Brorphine has shown potential as a research chemical due to its high affinity for the mu-opioid receptor. Research studies have investigated the effects of Brorphine on the central nervous system, including its analgesic properties and potential for addiction. Brorphine has also been studied for its potential as a medication for opioid addiction and as a tool for studying opioid receptors in the brain.